Cas no 1461704-93-7 (3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride)

• Product Name: 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride
• CAS No: 1461704-93-7
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• CID: 4600841
• PubChem ID: 75451129
• Update Time: 2025-06-08

3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride

• Inchi： 1S/C12H13N3O2.ClH/c1-2-4-9(5-3-1)12-14-11(15-17-12)10-8-16-7-6-13-10;/h1-5,10,13H,6-8H2;1H
• InChI Key： PAFGFGQJUPDFDH-UHFFFAOYSA-N
• SMILES： C1(C2NCCOC2)=NOC(C2C=CC=CC=2)=N1.Cl

Additional information on 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride

Research Brief on 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride (CAS: 1461704-93-7)

3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride (CAS: 1461704-93-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting various diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structure features a 1,2,4-oxadiazole ring, a heterocyclic moiety known for its stability and bioisosteric properties, which makes it an attractive pharmacophore. The morpholine ring further enhances its solubility and pharmacokinetic properties. Recent synthetic methodologies have optimized the production of 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride, yielding high purity and scalability for preclinical studies.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity as a modulator of specific biological pathways. For instance, it has been investigated for its role in inhibiting key enzymes involved in inflammatory and oncogenic processes. Preliminary data suggest that it may serve as a lead compound for the development of anti-inflammatory or anticancer agents, though further mechanistic studies are required to elucidate its precise mode of action.

Recent publications have also highlighted the compound's potential in central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier, combined with its affinity for certain neurotransmitter receptors, positions it as a candidate for neuropharmacological applications. However, challenges such as off-target effects and metabolic stability remain to be addressed in subsequent research phases.

In conclusion, 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to refine its pharmacological profile and explore its utility in targeted drug delivery systems. The compound's unique structural features and biological activities underscore its relevance in contemporary drug discovery efforts.